Cas no 5161-11-5 (Thiophene, tetrahydro-3,4-dimethyl-, cis-)

Thiophene, tetrahydro-3,4-dimethyl-, cis- structure
5161-11-5 structure
Product Name:Thiophene, tetrahydro-3,4-dimethyl-, cis-
CAS No:5161-11-5
MF:C6H12S
MW:116.224480628967
CID:361869
PubChem ID:6428523
Update Time:2025-04-19

Thiophene, tetrahydro-3,4-dimethyl-, cis- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, tetrahydro-3,4-dimethyl-, cis-
    • UCTWEFUUQKCEGE-OLQVQODUSA-N
    • cis- 3,4-Dimethylthiacyclopentan
    • DTXSID20423838
    • cis-3,4-dimethyl-thiacyclopentane
    • 5161-11-5
    • SCHEMBL21761765
    • Inchi: 1S/C6H12S/c1-5-3-7-4-6(5)2/h5-6H,3-4H2,1-2H3/t5-,6+
    • InChI Key: UCTWEFUUQKCEGE-OLQVQODUSA-N
    • SMILES: S1C[C@H](C)[C@H](C)C1

Computed Properties

  • Exact Mass: 116.06606
  • Monoisotopic Mass: 116.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 53.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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